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Compound of Interest

Compound Name: BD-1047
CAS No.: 138356-20-4
Cat. No.: B1210693
Get Quote
. J

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper handling, storage, and stability of BD-1047, with
a focus on light sensitivity and precautionary measures.

Frequently Asked Questions (FAQs)

Q1: How should | store BD-1047 powder?

A: BD-1047 in its solid form is stable for an extended period when stored correctly. For long-
term storage, it is recommended to keep the compound at -20°C, where it can remain stable for
up to three years. For shorter periods, storage at +4°C under desiccating conditions is also
acceptable.

Q2: What is the recommended procedure for preparing BD-1047 stock solutions?

A: To prepare stock solutions, it is advised to use fresh, high-purity solvents. BD-1047 is
soluble in water and DMSO. For cell-based assays and animal experiments, it is crucial to
follow specific handling instructions, including potential filtration and sterilization of aqueous
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solutions. To avoid repeated freeze-thaw cycles, which can degrade the compound, it is best
practice to aliquot stock solutions into smaller, single-use volumes.

Q3: Is BD-1047 sensitive to light?

A: While there is no specific data available on the photostability of BD-1047, as a general
precautionary measure for complex organic molecules, it is recommended to protect both the
solid compound and its solutions from direct light exposure. One study has noted the use of
BD-1047 to prevent cell death induced by light exposure in a specific cell line, but this does not
provide information on the compound's intrinsic stability to light[1]. Therefore, storing vials in
the dark and using amber-colored tubes or wrapping tubes in foil during experiments is a
recommended best practice.

Q4: What are the critical handling precautions for BD-1047?

A: BD-1047 should be handled in a well-ventilated area. To avoid inhalation of the powder,
appropriate respiratory protection should be worn, especially when handling the solid form.
Direct contact with the skin and eyes should be avoided by using suitable protective clothing,
gloves, and safety glasses. In case of contact, rinse the affected area thoroughly with water.
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Issue Possible Cause Recommended Action

Ensure the compound is
stored at the recommended
. ) ) temperature (-20°C for long-
Inconsistent experimental Compound degradation due to
) term) and protected from
results improper storage. _ _
moisture. For solutions, use
freshly prepared aliquots to

avoid freeze-thaw cycles.

Verify the calculations for

molarity and ensure the
Inaccurate solution compound was fully dissolved
concentration. in the solvent. Use a calibrated

balance for weighing the solid

compound.
Confirm the concentration is
within the known solubility
limits for the solvent used.
Ensure vials are tightly sealed
Precipitation observed in stock  Exceeded solubility limit or to prevent solvent evaporation.
solution solvent evaporation. Gentle warming or sonication

may help in redissolving the
precipitate, but care should be
taken to avoid thermal

degradation.

Use fresh, high-purity, and dry
o solvents for preparing
Contamination of the solvent. _ ,
solutions, as moisture can

affect solubility and stability.

Discard the stock and prepare

a fresh solution from a properly
Visible change in color of the Potential degradation of the stored solid sample. If the solid
solid or solution compound. itself has changed color, it is

advisable to use a new batch

of the compound.
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Quantitative Data Summary

Parameter

Value

Source

Long-Term Storage (Powder)

-20°C (for up to 3 years)

Selleck Chemicals

Short-Term Storage (Powder)

+4°C (desiccated)

R&D Systems

Stock Solution Storage (-80°C)

Up to 1 year in solvent

Selleck Chemicals

Stock Solution Storage (-20°C)

Up to 1 month in solvent

Selleck Chemicals

Solubility in Water

Up to 50 mM

R&D Systems

Up to 87 mg/mL

Selleck Chemicals

Solubility in DMSO

Up to 50 mM

R&D Systems

Up to 50 mg/mL

Selleck Chemicals

Purity

=298%

R&D Systems

Experimental Protocols & Visualizations
Experimental Workflow for Handling BD-1047

The following workflow outlines the recommended steps for handling BD-1047 from receipt to

experimental use, emphasizing safety and stability.
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Storage Solution Preparation Experimental Use
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Solutions

Use a New Batch Refine Expenmental
of Compound Protocol

Use a Fresh Aliquot Prepare Fresh Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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